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Compound Name: Malic acid 4-Me ester

Cat. No.: B151817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Malic acid 4-methyl ester, with the CAS number 66178-02-7, is a mono-ester derivative of malic

acid. While not as extensively studied as its parent compound, malic acid, which plays a crucial

role in cellular metabolism as an intermediate in the citric acid (TCA) cycle, this methyl ester

has been identified as a naturally occurring compound in certain plant species.[1] This technical

guide consolidates the currently available information on malic acid 4-methyl ester, focusing on

its physicochemical properties, natural sources, and potential biological relevance. Due to the

limited specific research on this particular ester, this document also draws upon general

knowledge of malic acid and its derivatives to provide a broader context.

Physicochemical Properties
The fundamental physicochemical properties of malic acid 4-methyl ester are summarized in

the table below. This information is primarily sourced from chemical supplier databases, as

dedicated research publications detailing these properties are scarce.
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Property Value Source

CAS Number 66178-02-7 N/A

Molecular Formula C₅H₈O₅ [1]

Molecular Weight 148.114 g/mol [1]

Physical Description Crystalline solid [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

N/A

Purity (typical) >98% or 95%~99% N/A

Natural Occurrence
Malic acid 4-methyl ester has been identified as a natural product in at least two plant species:

Rubus rosifolius(Rose-leaf raspberry): It was isolated as one of nine compounds from a

methanol extract of this plant.[1]

Saccharum sinense(a species of sugarcane): This compound has also been reported to be

isolated from this herb.

Furthermore, more complex molecules incorporating the malic acid 4-methyl ester moiety have

been discovered. For instance, 2-O-(trans-caffeoyl)malic acid 4-methyl ester was isolated from

the peels of pear (Pyrus pyrifolia). Additionally, neuroprotective and anti-oxidative compounds

such as dicaffeoyl-3-O-[4-malic acid methyl ester]-quinic acid (MCQA) and 4,5-O-dicaffeoyl-1-

O-(malic acid methyl ester)-quinic acid (MDCQA) have been identified, highlighting the

presence of this structural motif in biologically active natural products.

Biological Activity
Direct and specific research on the biological activity of malic acid 4-methyl ester is limited.

However, a Ph.D. thesis that documented its isolation from Rubus rosifolius also reported on

the biological screening of the crude plant extracts.[1] The extracts were evaluated for a range

of activities, including:
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Antioxidant activity

Antimicrobial activity

Brine shrimp lethality (a measure of cytotoxicity)

Cytochrome P450 enzyme inhibitory activity

Hypoglycaemic activity

While the crude extract containing malic acid 4-methyl ester was tested, the specific

contribution of this individual compound to the observed activities was not detailed. The thesis

did note that other isolated compounds were primarily responsible for the observed cytochrome

P450 inhibition.[1]

General biological activities have been reported for the broader class of malic acid esters and

for malic acid itself. Malic acid is a known antioxidant and plays a central role in cellular energy

production. It is conceivable that the 4-methyl ester derivative may share some of these

properties or possess unique activities, though further research is required to confirm this.

Experimental Protocols
Detailed, peer-reviewed experimental protocols specifically for the synthesis, isolation, and

analysis of malic acid 4-methyl ester are not readily available in the scientific literature.

However, based on general organic chemistry principles and related literature, the following

methodologies would be applicable.

Synthesis
A plausible synthetic route to malic acid 4-methyl ester is through the Fischer esterification of

malic acid with methanol, using an acid catalyst. A general procedure for the esterification of

malic acid with an alcohol (n-butanol) has been described, which could be adapted.

General Esterification Workflow:
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Caption: General workflow for the synthesis of Malic Acid 4-Methyl Ester.

Methodology Outline:

Reaction Setup: Malic acid would be dissolved in an excess of methanol, which serves as

both a reactant and a solvent.

Catalysis: A catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid,

would be added to the mixture.

Reaction: The mixture would be heated under reflux for a period of time to drive the

esterification reaction towards the product. The progress of the reaction could be monitored

by techniques such as Thin Layer Chromatography (TLC).

Work-up: Upon completion, the reaction mixture would be cooled, and the excess methanol

removed under reduced pressure. The residue would then be neutralized with a weak base

(e.g., sodium bicarbonate solution) and the product extracted into an organic solvent (e.g.,

ethyl acetate).

Purification: The crude product would be purified using standard techniques such as column

chromatography on silica gel to yield the pure malic acid 4-methyl ester.

Isolation from Natural Sources
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An outline for the isolation from a plant source like Rubus rosifolius would likely involve:

Extraction: The dried and powdered plant material would be extracted with a polar solvent

such as methanol.

Fractionation: The crude methanol extract would be subjected to solvent-solvent partitioning

to separate compounds based on polarity.

Chromatography: The resulting fractions would be further purified using multiple rounds of

column chromatography (e.g., silica gel, Sephadex) and potentially High-Performance Liquid

Chromatography (HPLC) to isolate the pure compound.

Analytical Methods
The characterization of malic acid 4-methyl ester would employ standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential for

confirming the structure, including the position of the methyl ester group.

Mass Spectrometry (MS): Techniques such as Gas Chromatography-Mass Spectrometry

(GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) would be used to

determine the molecular weight and fragmentation pattern, further confirming the identity of

the compound.

High-Performance Liquid Chromatography (HPLC): HPLC would be the primary method for

assessing the purity of the synthesized or isolated compound.

Signaling Pathways
There is currently no information available in the scientific literature that directly links malic acid

4-methyl ester to any specific signaling pathways. Research on the biological role of this

compound is still in its infancy. Any potential involvement in cellular signaling would be

speculative at this point and would require dedicated investigation.

Conclusion
Malic acid 4-methyl ester (CAS 66178-02-7) is a naturally occurring compound with established

basic physicochemical properties. While it has been identified in plant extracts that exhibit
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biological activity, specific data on its own bioactivity and mechanism of action are lacking. The

development of detailed experimental protocols for its synthesis and analysis, along with

focused biological screening, will be crucial for elucidating its potential role and applications in

research and drug development. The information presented here serves as a foundation for

such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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